Cas no 939054-46-3 ((5-Butoxybenzofuran-2-yl)boronic acid)

• Product Name: (5-Butoxybenzofuran-2-yl)boronic acid
• CAS No: 939054-46-3
• MF: C₁₂H₁₅BO₄
• MW: 234.056103944778
• CID: 5733295
• Update Time: 2025-11-06

(5-Butoxybenzofuran-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Butoxybenzofuran-2-yl)boronic Acid
• (5-Butoxybenzofuran-2-yl)boronic acid

• Inchi： 1S/C12H15BO4/c1-2-3-6-16-10-4-5-11-9(7-10)8-12(17-11)13(14)15/h4-5,7-8,14-15H,2-3,6H2,1H3
• InChI Key： OCAUYIYFGYYRER-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCCCC)C=C2C=C1B(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (5-Butoxybenzofuran-2-yl)boronic acid

Comprehensive Overview of (5-Butoxybenzofuran-2-yl)boronic acid (CAS No. 939054-46-3): Properties, Applications, and Industry Insights

(5-Butoxybenzofuran-2-yl)boronic acid (CAS No. 939054-46-3) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the benzofuran-based boronic acid family, known for its unique reactivity in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. With the growing demand for high-precision chemical intermediates, this compound has become a subject of intense study due to its potential in creating complex molecular architectures.

The molecular structure of (5-Butoxybenzofuran-2-yl)boronic acid features a butoxy-substituted benzofuran core coupled with a boronic acid functional group. This combination offers exceptional versatility in synthetic applications, particularly in the development of biologically active compounds and advanced materials. Researchers have recently explored its utility in designing fluorescent probes for bioimaging, leveraging the benzofuran moiety's inherent photophysical properties.

In the context of current scientific trends, 939054-46-3 has emerged as a valuable building block for drug discovery programs. The pharmaceutical industry's focus on targeted therapies and small molecule inhibitors has increased demand for such specialized boronic acids. Recent publications highlight its application in developing kinase inhibitors and proteasome-targeting agents, addressing critical needs in oncology research.

From a materials science perspective, this compound demonstrates promise in organic electronic applications. The benzofuran-boronic acid conjugate system can participate in self-assembly processes and molecular recognition events, making it attractive for sensor development and functional material design. These applications align with the growing interest in smart materials and molecular electronics across academic and industrial research communities.

The synthesis and handling of (5-Butoxybenzofuran-2-yl)boronic acid require careful consideration of its chemical stability and storage conditions. Like many boronic acids, it may undergo protodeboronation under certain conditions, necessitating optimized reaction protocols. Recent methodological advances in boron-containing compound stabilization have significantly improved its utility in multistep syntheses.

Analytical characterization of 939054-46-3 typically involves NMR spectroscopy (particularly ¹¹B NMR), mass spectrometry, and HPLC purity analysis. These techniques are crucial for verifying the compound's identity and assessing its suitability for sensitive applications. The development of advanced analytical methods for boronic acid derivatives remains an active area of research, with implications for quality control in both academic and industrial settings.

Looking toward future applications, researchers are investigating the potential of (5-Butoxybenzofuran-2-yl)boronic acid in bioconjugation chemistry and drug delivery systems. The compound's ability to form reversible covalent bonds with diols and other nucleophiles makes it particularly interesting for targeted therapeutic approaches. These developments coincide with broader trends in precision medicine and personalized therapeutics.

From a commercial perspective, the availability of 939054-46-3 has improved in recent years, with several specialty chemical suppliers offering it in research quantities. However, challenges remain in large-scale production and cost-effective synthesis, particularly for applications requiring high-purity grades. These factors influence both research accessibility and potential industrial adoption of this interesting compound.

Environmental and regulatory considerations for (5-Butoxybenzofuran-2-yl)boronic acid follow general guidelines for boron-containing compounds. While not classified as hazardous under standard regulations, proper waste disposal protocols should be observed. The compound's ecological impact and biodegradation pathways represent areas for further study as its applications expand.

In conclusion, (5-Butoxybenzofuran-2-yl)boronic acid (CAS No. 939054-46-3) represents a compelling example of how specialized boronic acids continue to enable advances across multiple scientific disciplines. Its dual functionality as both a synthetic building block and functional moiety ensures its ongoing relevance in cutting-edge research. As synthetic methodologies evolve and application areas expand, this compound will likely play an increasingly important role in addressing complex challenges in medicinal chemistry and materials science.